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Compound of Interest

Compound Name: 2-Thiopheneethanol

Cat. No.: B144495 Get Quote

An In-depth Technical Guide to 2-Thiopheneethanol: Chemical Properties and Structure

Introduction
2-Thiopheneethanol, also known as 2-(2-Thienyl)ethanol, is a heterocyclic organic compound

with significant applications in the pharmaceutical and chemical industries.[1][2] It serves as a

crucial intermediate in the synthesis of several key active pharmaceutical ingredients (APIs),

most notably antithrombotic agents like clopidogrel and ticlopidine.[3][4][5] This guide provides

a comprehensive overview of its chemical properties, structural information, and detailed

experimental protocols for its synthesis and purification, intended for researchers, scientists,

and professionals in drug development.

Chemical Structure and Identification
2-Thiopheneethanol consists of a thiophene ring substituted at the 2-position with an ethanol

group. The aromaticity of the thiophene ring and the reactivity of the primary alcohol group are

central to its chemical behavior.
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Identifier Value

IUPAC Name 2-(Thiophen-2-yl)ethanol[6][7][8]

CAS Number 5402-55-1[6][7]

Molecular Formula C₆H₈OS[1][6][7]

SMILES String OCCc1cccs1

InChI
1S/C6H8OS/c7-4-3-6-2-1-5-8-6/h1-2,5,7H,3-

4H2[6]

InChI Key VMJOFTHFJMLIKL-UHFFFAOYSA-N[6]

Physicochemical Properties
The compound is typically a colorless to pale yellow liquid with a distinct odor.[1][3] Its physical

and chemical properties are summarized in the table below.

Property Value

Molecular Weight 128.19 g/mol [1][6]

Appearance Colorless to pale yellow liquid[1][3][9]

Boiling Point 108-109 °C at 13 mmHg[1][3]

Density 1.153 g/mL at 25 °C[1][3]

Refractive Index n20/D 1.551[1][3]

Flash Point 105 °C (221 °F) - closed cup[9]

Solubility
Slightly soluble in water; soluble in organic

solvents like chloroform and ethyl acetate.[1][4]

Stability

Stable under ordinary conditions.[2]

Incompatible with strong oxidizing agents, acid

chlorides, and acid anhydrides.[9]
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Synthesis of 2-Thiopheneethanol
Several methods for the synthesis of 2-Thiopheneethanol have been documented, including

the Grignard reaction, butyllithium method, and Heck reaction.[10][11][12] A common and

efficient one-pot synthesis method utilizing sodium hydride is detailed below.[10][13]

Method: Sodium Hydride One-Pot Synthesis[10][13]

This process involves the metallation of thiophene using sodium hydride, followed by a reaction

with ethylene oxide.

Materials:

Thiophene

Toluene

Sodium Hydride (50% dispersion)

Ethylene Oxide (Oxyethane)

10% Hydrochloric Acid

Saturated Sodium Bicarbonate Solution

Saturated Sodium Chloride (Brine) Solution

Procedure:

Charge a reaction vessel equipped with a mechanical stirrer with 100g of thiophene and

300mL of toluene.

Under an inert atmosphere, add 68.5g of 50% sodium hydride in batches to the stirred

mixture.

After the addition is complete, heat the reaction mixture to 40-50 °C and maintain this

temperature for 5 hours.

Cool the mixture and pass 68g of ethylene oxide into the vessel.
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Allow the reaction to incubate for 12 hours at a controlled temperature.

Upon completion, carefully quench the reaction by adjusting the pH to 1-2 with 10% dilute

hydrochloric acid.

Separate the aqueous and organic layers.

Wash the organic layer with a saturated sodium bicarbonate solution to adjust the pH to 7-8.

Perform a final wash of the organic layer with a saturated saline solution.

Dry the organic layer and remove the solvent by evaporation under reduced pressure to yield

the crude 2-Thiopheneethanol. The reported yield for this method is approximately 93.1%.

[10]
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Reaction Setup
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Synthesis workflow for 2-Thiopheneethanol.
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Purification
Crude 2-Thiopheneethanol may contain unreacted starting materials, byproducts, or

polymeric materials, often resulting in a dark coloration.[14] Vacuum distillation is a highly

effective method for purification.

Method: Vacuum Distillation[14]

Apparatus:

Round-bottom flask with a magnetic stir bar

Short-path distillation head

Condenser and receiving flask

Thermometer

Heating mantle

Vacuum pump with a cold trap

Procedure:

Assemble the distillation apparatus, ensuring all joints are properly sealed with vacuum

grease.

Charge the crude 2-Thiopheneethanol into the round-bottom flask.

Carefully apply vacuum to the system, reducing the pressure gradually.

Once the target vacuum is reached (e.g., ~13 mmHg), begin gently heating the flask.

Collect the fraction that distills at the expected boiling point under the applied pressure (e.g.,

108-111 °C at 13 mmHg).[3]

Discard any initial low-boiling fractions and stop the distillation before higher-boiling

impurities distill over.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b144495?utm_src=pdf-body-img
https://www.benchchem.com/product/b144495?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. nbinno.com [nbinno.com]

2. manavchem.com [manavchem.com]

3. 2-Thiopheneethanol | 5402-55-1 [chemicalbook.com]

4. Mallak 2TE| 2-Thiophene Ethanol, C6H8OS, 5402-55-1, Thiophene 2 Ethanol, Active
pharmaceutical Intermediate, API [mallakchemicals.com]

5. sooperarticles.com [sooperarticles.com]

6. 2-Thiopheneethanol [webbook.nist.gov]

7. 2-Thiopheneethanol | C6H8OS | CID 79400 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. Thiophene-2-ethanol | Drug Information, Uses, Side Effects, Pharma intermediate
Chemistry | PharmaCompass.com [pharmacompass.com]

9. Thiophene-2-Ethanol or Hydroxyethyl Thiophene Manufacturers, with SDS
[mubychem.com]

10. CN103483310B - Synthesis method of 2-thiopheneethanol - Google Patents
[patents.google.com]

11. Process for synthesizing 2-thiopheneethanol and derivatives thereof - Eureka | Patsnap
[eureka.patsnap.com]

12. CN101885720B - Method for synthesizing 2-thiophene ethylamine - Google Patents
[patents.google.com]

13. CN103483310A - Synthesis method of 2-thiopheneethanol - Google Patents
[patents.google.com]

14. benchchem.com [benchchem.com]

To cite this document: BenchChem. [2-Thiopheneethanol chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144495#2-thiopheneethanol-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-and-applications-of-2-thiopheneethanol
http://manavchem.com/pdf/2-THIOPHENE%20ETHANOL.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6735579.htm
https://www.mallakchemicals.com/chemical-pharma-intermediate/2-thiophene-ethanol-c6h8os-cas-no-5402-55-1.html
https://www.mallakchemicals.com/chemical-pharma-intermediate/2-thiophene-ethanol-c6h8os-cas-no-5402-55-1.html
https://sooperarticles.com/education-articles/science-articles/synthesis-application-2-thiophene-ethanol-1133997.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=5402-55-1
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiopheneethanol
https://www.pharmacompass.com/chemistry-chemical-name/thiophene-2-ethanol
https://www.pharmacompass.com/chemistry-chemical-name/thiophene-2-ethanol
https://mubychem.com/thiophene-2-ethanolmanufacturers.html
https://mubychem.com/thiophene-2-ethanolmanufacturers.html
https://patents.google.com/patent/CN103483310B/en
https://patents.google.com/patent/CN103483310B/en
https://eureka.patsnap.com/patent-CN102964334A
https://eureka.patsnap.com/patent-CN102964334A
https://patents.google.com/patent/CN101885720B/en
https://patents.google.com/patent/CN101885720B/en
https://patents.google.com/patent/CN103483310A/en
https://patents.google.com/patent/CN103483310A/en
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_of_2_Thiophenemethanol.pdf
https://www.benchchem.com/product/b144495#2-thiopheneethanol-chemical-properties-and-structure
https://www.benchchem.com/product/b144495#2-thiopheneethanol-chemical-properties-and-structure
https://www.benchchem.com/product/b144495#2-thiopheneethanol-chemical-properties-and-structure
https://www.benchchem.com/product/b144495#2-thiopheneethanol-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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